Cas no 62224-10-6 (Benzonitrile, 3,5-bis(methoxymethyl)-4-methyl-)

Benzonitrile, 3,5-bis(methoxymethyl)-4-methyl- structure
62224-10-6 structure
Product Name:Benzonitrile, 3,5-bis(methoxymethyl)-4-methyl-
CAS No:62224-10-6
MF:C12H15NO2
MW:205.253003358841
CID:453705
PubChem ID:71388615
Update Time:2025-04-19

Benzonitrile, 3,5-bis(methoxymethyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 3,5-bis(methoxymethyl)-4-methyl-
    • 3,5-bis(methoxymethyl)-4-methylbenzonitrile
    • DTXSID30810674
    • 62224-10-6
    • Inchi: 1S/C12H15NO2/c1-9-11(7-14-2)4-10(6-13)5-12(9)8-15-3/h4-5H,7-8H2,1-3H3
    • InChI Key: HFCDGVRRSHPXLF-UHFFFAOYSA-N
    • SMILES: O(C)CC1C=C(C#N)C=C(COC)C=1C

Computed Properties

  • Exact Mass: 205.11035
  • Monoisotopic Mass: 205.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 42.2Ų

Experimental Properties

  • PSA: 42.25
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